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ABUJA, Nigeria – To foster a more integrated and effective research ecosystem, this technical

support center provides researchers, scientists, and drug development professionals with a

comprehensive guide to aligning academic research with the priorities of the Nigeria Centre for

Disease Control and Prevention (NCDC). This resource offers troubleshooting guides,

frequently asked questions, detailed experimental protocols, and data-driven insights to

streamline collaboration and accelerate impactful public health outcomes.

The NCDC's core priorities are centered around strengthening Nigeria's health security. This

includes a pronounced focus on tackling antimicrobial resistance (AMR), implementing a robust

"One Health" approach to address zoonotic diseases, and enhancing preparedness and

response strategies for priority infectious diseases such as Lassa fever and Mpox.[1][2] This

guide is designed to equip researchers with the necessary tools and information to contribute

effectively to these critical areas.

Troubleshooting Guides and FAQs
This section addresses common challenges and questions researchers may encounter when

aligning their work with NCDC's priorities.

Question: My research proposal on a priority disease was rejected for funding. What are the

common pitfalls to avoid?
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Answer: Several factors can contribute to the rejection of a research proposal. Beyond the

scientific merit of your study, consider the following:

Lack of Alignment with NCDC's Strategic Plan: Ensure your research question directly

addresses a gap identified in Nigeria's National Action Plan for Health Security or other

strategic documents. The NCDC prioritizes research that can be translated into evidence-

based policies and practices.[1]

Insufficient Emphasis on the "One Health" Approach: For zoonotic diseases, proposals that

do not demonstrate a clear understanding and integration of human, animal, and

environmental health aspects are often considered incomplete.[1][2]

Feasibility and Sustainability: Your proposal should demonstrate a realistic understanding of

the available resources and infrastructure in Nigeria. This includes addressing potential

challenges in sample collection, data management, and logistical constraints in the field.

Inadequate Stakeholder Engagement: Collaboration with relevant stakeholders, including

state and local public health officials, is crucial. Your proposal should outline a clear plan for

engaging with these partners.

Question: I am facing challenges with inconsistent results in my Polymerase Chain Reaction

(PCR) assays for viral detection. What should I troubleshoot?

Answer: Inconsistent PCR results can be frustrating. Here’s a step-by-step troubleshooting

guide:
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Problem Possible Cause Recommended Action

No amplification in positive

control

Reagent degradation (e.g.,

primers, probes, polymerase)

Use a fresh aliquot of

reagents. Ensure proper

storage conditions.

Incorrect thermal cycler

program

Verify the annealing

temperature, extension time,

and number of cycles.

Weak or no amplification in

samples
Low viral load in the sample

Optimize your nucleic acid

extraction method to improve

yield and purity.

Presence of PCR inhibitors

Include an internal control to

test for inhibition. Dilute the

sample to reduce inhibitor

concentration.

Non-specific amplification
Sub-optimal annealing

temperature

Increase the annealing

temperature in increments of

1-2°C.

Primer-dimer formation
Redesign primers to avoid self-

complementarity.

Question: What are the key ethical considerations when conducting infectious disease

research in Nigeria?

Answer: Ethical conduct is paramount in all research involving human subjects. Key

considerations include:

Informed Consent: Ensure that participants fully understand the study's purpose, procedures,

potential risks, and benefits before providing consent. This is especially critical in

communities with varying levels of health literacy.

Data Privacy and Confidentiality: Implement robust measures to protect the identity and

personal information of participants.
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Community Engagement: Involve community leaders and members in the research process

to ensure cultural sensitivity and build trust.

Benefit Sharing: Consider how the research findings will be shared with and benefit the

participating communities.

Quantitative Data on NCDC Priorities
To provide context for research planning, the following tables summarize recent data on Lassa

fever outbreaks and antimicrobial resistance in Nigeria.

Table 1: Lassa Fever Cases in Nigeria (as of late 2025)

Metric Value

Suspected Cases (2025) 8,041

Confirmed Cases (2025) 924

Deaths (2025) 172

Case Fatality Rate (CFR) (2025) 18.6%

States with the Highest Burden
Ondo (35%), Bauchi (22%), Edo (17%), Taraba

(13%), Ebonyi (3%)

Most Affected Age Group 21-30 years

Source: Nigeria Centre for Disease Control and

Prevention (NCDC) Situation Report, Week 40,

2025.[3]

Table 2: Antimicrobial Resistance (AMR) Prevalence in Nigeria
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Pathogen Antibiotic Resistance Profile Prevalence

Escherichia coli
High resistance to commonly

used antibiotics
Varies by region and study

Staphylococcus aureus

Methicillin-resistant S. aureus

(MRSA) is a significant

concern

High prevalence in both

hospital and community

settings

Klebsiella pneumoniae
Increasing resistance to

carbapenems

A growing threat in healthcare

facilities

Note: This is a summary of

general trends. Specific

prevalence rates can vary

significantly based on the

study, location, and timeframe.

[4][5]

Detailed Experimental Protocols
This section provides detailed methodologies for key experiments relevant to NCDC's priorities.

Protocol 1: One Health Approach to Zoonotic Disease
Outbreak Investigation
Objective: To provide a framework for a coordinated, multi-sectoral investigation of a suspected

zoonotic disease outbreak.

Methodology:

Activation of a One Health Rapid Response Team: This team should include veterinarians,

public health officials, epidemiologists, laboratory scientists, and environmental health

specialists.

Case Definition and Identification: Develop a clear case definition for both human and animal

cases. Actively search for cases in healthcare facilities and communities, as well as in animal

populations.
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Epidemiological Investigation:

Human Health: Conduct interviews with suspected human cases to gather information on

demographics, clinical symptoms, date of onset, and potential exposures to animals or

contaminated environments.

Animal Health: Investigate animal populations in the affected area for signs of illness.

Collect data on animal husbandry practices, recent animal movements, and contact with

wildlife.

Environmental Investigation: Assess the environmental conditions in the outbreak area,

including sanitation, waste management, and potential for human-animal-environment

interfaces.

Sample Collection and Laboratory Testing:

Collect appropriate clinical samples (e.g., blood, swabs) from suspected human and

animal cases.

Collect environmental samples (e.g., water, soil) as indicated by the epidemiological

investigation.

Transport samples to a designated laboratory for diagnostic testing.

Data Analysis and Interpretation: Analyze data from all sectors to identify the source of the

outbreak, modes of transmission, and risk factors.

Control and Prevention Measures: Implement appropriate control measures based on the

findings, which may include treatment of cases, vaccination, quarantine, and public health

messaging.

Protocol 2: Surveillance of Antimicrobial Resistance in
Priority Pathogens
Objective: To outline a standardized method for collecting and analyzing antimicrobial

susceptibility data for key bacterial pathogens.
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Methodology:

Selection of Sentinel Surveillance Sites: Identify a network of hospitals and laboratories

representing different geographical regions of Nigeria.

Identification of Priority Pathogens: Focus on pathogens of public health importance in

Nigeria, such as Escherichia coli, Staphylococcus aureus, and Klebsiella pneumoniae.[5]

Specimen Collection and Processing:

Collect clinical isolates from routine diagnostic samples (e.g., blood, urine, wound swabs).

Culture and identify the bacterial species using standard microbiological techniques.

Antimicrobial Susceptibility Testing (AST):

Perform AST using a standardized method, such as disk diffusion or broth microdilution,

following Clinical and Laboratory Standards Institute (CLSI) guidelines.

Test a panel of antibiotics relevant to the treatment of infections caused by the specific

pathogen.

Data Collection and Management:

Record the AST results, along with patient demographic and clinical data, in a

standardized database.

Ensure data quality and consistency across all surveillance sites.

Data Analysis and Reporting:

Analyze the data to determine the prevalence of resistance to different antibiotics.

Identify emerging resistance patterns and trends.

Disseminate the findings to stakeholders, including clinicians, public health officials, and

policymakers.
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Signaling Pathways and Experimental Workflows
The following diagrams, created using Graphviz (DOT language), illustrate key biological

processes and workflows relevant to NCDC's priority diseases.
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Caption: Lassa Virus Cell Entry Pathway.
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Caption: Mpox Virus Replication Cycle.
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Caption: Antimicrobial Resistance Surveillance Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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